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Cat. No.: B1274118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Methylpentan-2-amine, a short-

chain alkylamine of interest in chemical and pharmaceutical research. The guide details its

commercial availability from various suppliers, including purity, quantity, and pricing information.

Furthermore, it outlines a detailed experimental protocol for its synthesis via reductive

amination. While specific biological data on 3-Methylpentan-2-amine is limited in publicly

available literature, this guide discusses the known stimulant properties of structurally related

alkylamines and their interactions with monoamine transporters, providing a basis for further

investigation into its pharmacological profile.

Commercial Availability
3-Methylpentan-2-amine is commercially available from a number of chemical suppliers,

primarily for research and development purposes. It is offered as the free base and as a

hydrochloride salt. The availability and pricing vary between suppliers and are subject to

change. Below is a summary of currently available information.
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Supplier
Product
Name

CAS
Number

Purity
Available
Quantities

Price (USD)

AChemBlock

3-

methylpentan

-2-amine

35399-81-6 95%
Custom

Quote
Inquire

Biosynth

(2R,3S)-3-

Methylpentan

-2-amine

hydrochloride

2193052-02-

5
N/A 0.5 g $1,469.10

BLDpharm

(2R,3S)-3-

Methylpentan

-2-amine

hydrochloride

2193052-02-

5
N/A Inquire Inquire

Sigma-

Aldrich

3-

methylpentan

-2-amine

35399-81-6 N/A Inquire Inquire

ChemBlink

3-

Methylpentan

-2-Amine

35399-81-6 N/A Inquire Inquire

Note: Pricing and availability are subject to change. "N/A" indicates that the information was not

readily available from the supplier's website. It is recommended to contact the suppliers directly

for the most current information and to request certificates of analysis.

Synthesis of 3-Methylpentan-2-amine
3-Methylpentan-2-amine can be synthesized through various methods, with reductive

amination of 3-methylpentan-2-one being a common and effective approach.[1][2][3][4] Another

potential route is the Gabriel synthesis.[5][6][7][8][9]

Experimental Protocol: Reductive Amination of 3-
Methylpentan-2-one
This protocol details a one-pot procedure for the synthesis of 3-Methylpentan-2-amine.
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Materials:

3-Methylpentan-2-one

Ammonia (e.g., as ammonium chloride)

Sodium cyanoborohydride (NaBH₃CN)[2][3][4][10]

Methanol (or other suitable solvent)

Hydrochloric acid (for workup)

Sodium hydroxide (for workup)

Diethyl ether (or other extraction solvent)

Anhydrous magnesium sulfate (or other drying agent)

Round-bottom flask

Magnetic stirrer and stir bar

pH meter or pH paper

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 3-methylpentan-2-one (1 equivalent) and

ammonium chloride (1.5 equivalents) in methanol.

pH Adjustment: Adjust the pH of the solution to a weakly acidic range (pH 6-7) by the careful

addition of a suitable acid or base if necessary. This pH is optimal for imine formation.

Addition of Reducing Agent: To the stirring solution, add sodium cyanoborohydride (1.2

equivalents) portion-wise. Caution: Sodium cyanoborohydride is toxic and should be handled

with appropriate safety precautions in a well-ventilated fume hood.
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Reaction Monitoring: Allow the reaction to stir at room temperature. The progress of the

reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass

spectrometry (GC-MS) to confirm the consumption of the starting ketone.

Workup:

Once the reaction is complete, carefully quench the reaction by the slow addition of dilute

hydrochloric acid to decompose any remaining reducing agent.

Remove the methanol under reduced pressure using a rotary evaporator.

Add water to the residue and wash with diethyl ether to remove any unreacted starting

material or non-basic byproducts.

Make the aqueous layer basic (pH > 10) by the addition of a concentrated sodium

hydroxide solution.

Extract the aqueous layer with several portions of diethyl ether.

Combine the organic extracts and dry over anhydrous magnesium sulfate.

Purification:

Filter to remove the drying agent.

Remove the solvent from the filtrate under reduced pressure to yield the crude 3-
Methylpentan-2-amine.

The crude product can be further purified by distillation.

Diagram of the Reductive Amination Workflow:

Reaction Workup Purification

3-Methylpentan-2-one +
Ammonium Chloride

in Methanol
Adjust pH to 6-7 Add NaBH3CN Stir at Room Temp Quench with HCl Evaporate Methanol Wash with Ether Basify with NaOH Extract with Ether Dry Organic Layer Filter Concentrate Distill 3-Methylpentan-2-amine
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Methylpentan-2-amine via reductive amination.

Potential Biological Activity and Signaling Pathways
Currently, there is a lack of specific studies in the public domain detailing the biological activity,

mechanism of action, or signaling pathways of 3-Methylpentan-2-amine. However, based on

its chemical structure as a short-chain alkylamine, it is plausible that it may exhibit stimulant

properties, similar to other compounds in this class.

Psychotropic alkylamines that do not contain an aromatic nucleus are known to be biologically

active.[11] Many of these molecules act as stimulants. For instance, the structurally related

compound 1,3-dimethylamylamine (DMAA) has been shown to act as a substrate for the

dopamine transporter, inhibiting dopamine uptake and regulating its function and localization.

[12] Phenylalkylamines, a broader class of compounds, are known to exert their stimulant

effects through interactions with monoamine transporters, including those for dopamine (DAT),

norepinephrine (NET), and serotonin (SERT).[13][14] The mechanism of action for many

stimulants involves blocking the reuptake of these neurotransmitters, thereby increasing their

concentration in the synaptic cleft.[15]

Given these precedents, it is hypothesized that 3-Methylpentan-2-amine could interact with

monoamine transporters. Further research, such as in vitro transporter binding and uptake

assays, would be necessary to confirm this and to elucidate its specific pharmacological profile.

Hypothesized Signaling Pathway Interaction:
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Caption: Hypothesized interaction of 3-Methylpentan-2-amine with monoamine transporters.

Conclusion
3-Methylpentan-2-amine is a readily available building block for research and development.

Its synthesis can be achieved through established methods like reductive amination. While its

specific biological functions are not well-documented, its structural similarity to known stimulant

alkylamines suggests that it may interact with monoamine transporters. This technical guide

provides a foundation for researchers interested in exploring the chemical and pharmacological
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properties of this compound. Further investigation is warranted to determine its precise

mechanism of action and potential applications in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Availability and Technical Guide to 3-
Methylpentan-2-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274118#commercial-availability-and-suppliers-of-3-
methylpentan-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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